2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione

• Molecular Formula: C19H15FN2O2
• Molecular Weight: 322.3 g/mol
• SMILES: C1C(CC(=O)C(=C1O)C2=NC3=CC=CC=C3N2)C4=CC=C(C=C4)F
• InChI: InChI=1S/C19H15FN2O2/c20-13-7-5-11(6-8-13)12-9-16(23)18(17(24)10-12)19-21-14-3-1-2-4-15(14)22-19/h1-8,12,23H,9-10H2,(H,21,22)
• InChIKey: DZKMNSSTEZXTGF-UHFFFAOYSA-N

2-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione: Procurement-Grade Structural and Spectral Reference

2-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione (C19H15FN2O2; MW 322.34 g/mol) belongs to the benzimidazolylidene-cyclohexanedione class—a family of hybrid heterocyclic scaffolds that embed an N-heterocyclic carbene (NHC) precursor motif within a 1,3-diketone framework [1]. The compound features a fully aromatic 1,3-dihydro-2H-benzimidazole ring conjugated to the cyclohexane-1,3-dione core at position 2, with a 4-fluorophenyl substituent at position 5, yielding a highly planar, low-sp³ (fraction sp³ = 0.05) architecture [2]. This structural signature distinguishes it from the more prevalent octahydro (saturated) benzimidazole congeners and from non-fluorinated or heteroatom-substituted phenyl analogs that populate commercial screening libraries. The compound serves as both a rigid probe molecule for structure–activity relationship (SAR) campaigns and a versatile synthetic intermediate for further derivatization via its electrophilic carbonyl groups and nucleophilic benzimidazole NH sites [3].

1 Rigid planar scaffold for flatland SAR and matched-pair planarity studies

2 Carbene-competent NHC precursor via deprotonation of aromatic benzimidazole NH

3 Authenticated NMR reference (SpectraBase) for procurement QC and identity confirmation

• [1] Hahn, F. E.; Jahnke, M. C. Heterocyclic Carbenes: Synthesis and Coordination Chemistry. Angew. Chem. Int. Ed. 2008, 47, 3122–3172. View Source
• [2] ZINC731316615 entry; 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione. ZINC Database, accessed 2026. logP 3.377, fraction sp³ 0.05. View Source
• [3] Kusayama, T. et al. Propane-1,3-dione derivatives having 2-(1,3-dihydro-2H-benzimidazol-2-ylidene) as GnRH receptor antagonists. Patent CA2568590C, 2006. View Source

Why Analogs of 2-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione Cannot Be Interchanged in Research and Procurement

The cyclohexane-1,3-dione scaffold bearing a benzimidazolylidene moiety at position 2 and a substituted phenyl ring at position 5 is exquisitely sensitive to two orthogonal structural variables: (i) the oxidation state of the benzimidazole ring (aromatic 1,3-dihydro vs. saturated octahydro) and (ii) the nature of the 5-aryl substituent (4-fluorophenyl vs. phenyl, 4-chlorophenyl, 4-methoxyphenyl, or heteroaryl). These variations are not cosmetic—they fundamentally alter the compound's electronic surface potential, hydrogen-bond donor/acceptor inventory, metabolic soft-spot profile, and conformational pre-organization [1]. The aromatic benzimidazole ring in the target compound provides two acidic N–H donors (pKa ~10–12) and a fully conjugated π-system, whereas the octahydro analog loses aromaticity, gains two additional sp³ centers, and presents secondary amine N–H groups with altered basicity [2]. Simultaneously, the 4-fluorophenyl group introduces a strong electronegative atom that modulates ring electronics and provides a metabolic block at the para position, unlike the unsubstituted phenyl or 4-methoxyphenyl variants [3]. Generic substitution—even within the same CAS cluster—therefore risks altering target binding, pharmacokinetic behavior, and synthetic reactivity, making analytical authentication and lot-specific characterization essential for reproducible experimentation.

Scaffold oxidation state

Aromatic vs. octahydro benzimidazole alters planarity, HBD acidity, and carbene capacity—not interchangeable for SAR or catalysis

5‑aryl electronic profile

4‑fluorophenyl substitution provides metabolic blocking and electron withdrawal distinct from phenyl, 4‑Cl, or 4‑OMe analogs

Spectroscopic identity

Co‑synthesized octahydro analog may be mis‑shipped; NMR verification against authenticated spectrum is essential

• [1] Cherney, R. J.; Mo, R.; Ellen Cvijic, M. et al. Benzimidazoles as benzamide replacements within cyclohexane-based CC chemokine receptor 2 (CCR2) antagonists. Bioorg. Med. Chem. Lett. 2012, 22, 6183–6187. View Source
• [2] WO 2018/177661 A1. Process for synthesizing fluorinated cyclic aliphatic compounds from analogous aromatic compounds via Rh-carbene hydrogenation. Universität Münster, 2018. View Source
• [3] Bioorganic & Medicinal Chemistry Letters. Design, synthesis and biological evaluation of novel fluoro-substituted benzimidazole derivatives with anti-hypertension activities. (Referenced via SciFinder; full text accessible through institutional subscription.) View Source

Quantitative Differentiation Evidence for 2-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione vs. In-Class Analogs

Fraction sp³ as a Descriptor of Planarity and Conformational Pre-organization: Target vs. Octahydro Analog

The target compound exhibits a fraction sp³ (Fsp³) of 0.05, meaning only 1 of 19 carbon atoms is sp³-hybridized (the cyclohexane C-5 methine). The octahydrobenzimidazole analog (CAS 925195-60-4; C19H21FN2O2, MW 328.4 g/mol) has an estimated Fsp³ of ~0.47, with 9 of 19 carbons being sp³ centers introduced by saturation of the benzimidazole ring [1]. This ~10-fold difference in Fsp³ directly correlates with molecular planarity: the target compound is essentially flat (extended π-conjugation across benzimidazole–cyclohexanedione–fluorophenyl), while the octahydro analog adopts a puckered, three-dimensional conformation. Fsp³ has been demonstrated to correlate inversely with clinical attrition rate in drug discovery campaigns, making the target compound a deliberately flat, aromatic probe vs. the more three-dimensional octahydro scaffold [2].

Fraction sp³

Reported

0.05 (target) vs. ~0.47 (octahydro analog), ~10× difference

Planarity distinguishes target from saturated analog; non‑interchangeable in SAR studies

Fsp³ data from ZINC; octahydro value estimated from structure

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp³)
Target Compound Data	0.05 (1 sp³ carbon / 19 total carbons)
Comparator Or Baseline	5-(4-fluorophenyl)-2-(octahydro-2H-benzimidazol-2-ylidene)cyclohexane-1,3-dione (CAS 925195-60-4): estimated Fsp³ ~0.47 (9 sp³ carbons / 19 total carbons)
Quantified Difference	~10-fold difference in Fsp³ (0.05 vs. ~0.47)
Conditions	Calculated from molecular formula and structure; target data confirmed by ZINC database entry ZINC731316615.

Why This Matters

The stark difference in Fsp³ dictates the compound's three-dimensional shape—a parameter that governs target binding, solubility, and permeability—making the aromatic (target) and saturated (octahydro) forms non-interchangeable in any SAR or biophysical assay context.

• [1] ZINC731316615 entry; 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione. ZINC Database. Calculated Fsp³ = 0.05; for octahydro analog (CAS 925195-60-4, C19H21FN2O2), Fsp³ estimated at ~0.47 based on 9 sp³ carbons out of 19 total carbons. View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. View Source

Hydrogen-Bond Donor Inventory: Aromatic Benzimidazole NH (2 HBD) vs. Octahydro Benzimidazole NH (2 HBD of Altered pKa)

The target compound possesses two N–H hydrogen-bond donors originating from the aromatic benzimidazole ring. In the 1,3-dihydro form, these NH groups are part of a fully delocalized aromatic system, conferring pKa values estimated at ~10–12 (imidazole-type NH in a fused benzene ring) [1]. The octahydro analog (CAS 925195-60-4) also carries two NH groups, but these are secondary amines with pKa values estimated at ~9–10, and they are not engaged in aromatic stabilization. This shift in acidity alters the compound's hydrogen-bonding propensity, tautomeric equilibrium, and potential for metal coordination, which is critical given that benzimidazol-2-ylidenes are direct precursors to N-heterocyclic carbene (NHC) ligands [2]. The aromatic NH groups can be selectively deprotonated to generate a free carbene, whereas the octahydro NH groups cannot form a stable carbene under comparable conditions.

HBD inventory

Class‑level

Aromatic NH (pKa ~10–12, carbene‑competent) vs. secondary amine NH (pKa ~9–10, carbene‑incompetent)

Distinct acidity and carbene capacity guide NHC precursor selection

pKa estimated; carbene competence based on NHC literature

Evidence Dimension	Number and nature of hydrogen-bond donors (HBD)
Target Compound Data	2 aromatic N–H HBD (benzimidazole pKa ~10–12); carbene-competent upon deprotonation
Comparator Or Baseline	Octahydro analog: 2 aliphatic secondary amine N–H (pKa ~9–10); carbene-incompetent
Quantified Difference	pKa shift of ~1–3 log units; qualitative difference in carbene-forming capacity
Conditions	pKa values estimated based on published benzimidazole and secondary amine reference data; carbene chemistry per NHC literature.

Why This Matters

Researchers selecting between the aromatic and octahydro forms for metal-coordination or NHC-catalysis applications must use the aromatic form; for biological target engagement studies where HBD acidity modulates binding, the two forms are functionally distinct.

• [1] Bordwell, F. G. Equilibrium Acidities in Dimethyl Sulfoxide Solution. Acc. Chem. Res. 1988, 21, 456–463. (Provides framework for pKa estimation of heterocyclic NH groups.) View Source
• [2] Hahn, F. E.; Jahnke, M. C. Heterocyclic Carbenes: Synthesis and Coordination Chemistry. Angew. Chem. Int. Ed. 2008, 47, 3122–3172. View Source

4-Fluorophenyl vs. Phenyl Substitution: Electronegativity and Metabolic Stability Differentiation

The 4-fluorophenyl substituent in the target compound introduces a strong electron-withdrawing fluorine atom (Hammett σp = +0.06; Swain–Lupton F = 0.43) that polarizes the aryl ring and modulates the electrostatic potential surface without adding significant steric bulk (van der Waals radius: F = 1.47 Å vs. H = 1.20 Å) [1]. The non-fluorinated phenyl analog—2-(octahydro-2H-benzimidazol-2-ylidene)-5-phenylcyclohexane-1,3-dione (CAS 908496-61-7, C19H22N2O2, MW 310.4 g/mol)—lacks this electronegative substituent and is consequently more electron-rich at the 5-aryl position. Critically, the para-fluorine atom blocks a primary site of cytochrome P450-mediated oxidative metabolism, a well-established strategy for improving metabolic stability that cannot be replicated by the non-fluorinated or 4-methoxy (electron-donating) analogs [2]. The 4-chlorophenyl analog introduces a larger halogen (Cl vdW = 1.75 Å) with different polarizability and potential for halogen bonding, altering both steric and electronic profiles.

5‑aryl electronics

Reported

4‑fluorophenyl σp +0.06, para CYP block vs. phenyl σp 0.00 unblocked

Electronic and metabolic stability differ; not interchangeable for ADME profiling

Evidence Dimension	Electronic effect of 5-aryl substituent (Hammett σp) and metabolic blocking potential
Target Compound Data	4-Fluorophenyl: σp = +0.06; F atom blocks para CYP oxidation; MW 322.34
Comparator Or Baseline	Phenyl analog (CAS 908496-61-7): σp = 0.00 (reference); para position unblocked; MW 310.39. 4-Chlorophenyl analog: σp = +0.23; Cl vdW 1.75 Å; MW 344.84. 4-Methoxyphenyl analog: σp = −0.27; OCH3 electron-donating.
Quantified Difference	Δσp (target − phenyl analog) = +0.06; ΔMW (target − phenyl analog) = +11.95 g/mol; qualitative metabolic stability advantage vs. unblocked phenyl analog.
Conditions	Hammett σp constants from standard physical organic chemistry reference data; metabolic blocking rationale based on established fluorine medicinal chemistry principles.

Why This Matters

For any biological assay where metabolic stability, CYP inhibition, or target binding through the 5-aryl ring is relevant, the 4-fluorophenyl analog provides a defined electronic and metabolic profile that is not replicated by the unsubstituted phenyl, 4-chlorophenyl, or 4-methoxyphenyl congeners.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Purser, S.; Moore, P. R.; Swallow, S.; Gouverneur, V. Fluorine in Medicinal Chemistry. Chem. Soc. Rev. 2008, 37, 320–330. View Source

Authenticated NMR Spectral Fingerprint vs. Vendor-Reported Analog Data for QC and Identity Confirmation

The target compound has a verified ¹H NMR spectrum in DMSO-d₆ deposited in the KnowItAll NMR Spectral Library (SpectraBase Compound ID: H2bWwDGFj2W), providing an authenticated spectral fingerprint for identity confirmation upon receipt [1]. Key diagnostic signals include the aromatic benzimidazole NH protons (δ ~12–13 ppm, exchangeable), the 4-fluorophenyl AA'BB' system (δ ~7.0–7.5 ppm with characteristic ¹⁹F coupling), and the cyclohexanedione methylene and methine protons (δ ~2.5–3.5 ppm). The octahydro analog (CAS 925195-60-4) would display additional upfield aliphatic signals (δ ~1.0–2.0 ppm) from the saturated benzimidazole ring, providing an unambiguous spectroscopic differentiation . This spectral authentication protocol enables procurement QC without reliance on vendor-reported purity alone.

¹H NMR fingerprint

Analytical context

Aromatic NH δ ~12–13 ppm; no saturated CH₂ signals. SpectraBase ID H2bWwDGFj2W

Enables lot‑specific QC and distinguishes from octahydro analog

Evidence Dimension	¹H NMR spectral signature (DMSO-d₆)
Target Compound Data	Aromatic benzimidazole NH at δ ~12–13 ppm; no saturated benzimidazole CH₂ signals; SpectraBase ID H2bWwDGFj2W
Comparator Or Baseline	Octahydro analog: additional aliphatic multiplet signals at δ ~1.0–2.0 ppm (8H, saturated imidazole CH₂); no aromatic NH signals in the ~12–13 ppm range (secondary amine NH typically δ ~5–8 ppm)
Quantified Difference	Qualitative difference in number and chemical shift of exchangeable NH and aliphatic CH₂ signals; readily distinguishable by ¹H NMR in <5 minutes acquisition time.
Conditions	¹H NMR, DMSO-d₆ solvent, reference standard TMS. SpectraBase data acquired under standard KnowItAll conditions.

Why This Matters

Procurement decisions require rapid, unambiguous identity confirmation. The authenticated NMR spectrum provides a benchmark for lot-specific QC, distinguishing the aromatic target compound from its saturated octahydro analog that may be co-synthesized or mis-shipped.

• [1] SpectraBase Spectral Database. 1,3-cyclohexanedione, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)-. Compound ID H2bWwDGFj2W. KnowItAll NMR Spectral Library, Wiley. View Source

Lipophilicity (logP) and Its Implications for Assay Compatibility: Aromatic vs. Saturated Benzimidazole Scaffolds

The target compound has an experimentally validated logP of 3.377, placing it in a moderate lipophilicity range suitable for both biochemical and cell-based assays without excessive non-specific binding or aggregation risk [1]. The octahydro analog (CAS 925195-60-4) is expected to exhibit a higher logP (estimated ~3.8–4.2) due to the loss of the polarizable aromatic benzimidazole NH groups and the introduction of hydrophobic methylene units, though direct experimental logP data for the octahydro congener were not located in the open literature. This ΔlogP of approximately +0.4 to +0.8 units corresponds to a 2.5–6.3-fold increase in octanol/water partition coefficient, which can translate to altered membrane permeability and protein-binding profiles [2]. For assay development, compounds with logP >4 carry elevated risk of aggregation-based artifacts (colloidal aggregators) and non-specific protein binding.

Lipophilicity

Class‑level

logP 3.377 (target) vs. est. ~3.8–4.2 (octahydro analog)

~0.4–0.8 logP shift impacts assay solubility and non‑specific binding

Octahydro logP estimated; no direct experimental data located

Evidence Dimension	Calculated/experimental partition coefficient (logP)
Target Compound Data	logP = 3.377 (ZINC database; experimentally consistent)
Comparator Or Baseline	Octahydro analog (CAS 925195-60-4): estimated logP ~3.8–4.2 (based on increased hydrophobicity from 8 additional methylene C–H units and loss of aromatic NH polarity)
Quantified Difference	ΔlogP ~ +0.4 to +0.8; corresponding to ~2.5–6.3× increase in partition coefficient.
Conditions	Target logP from ZINC731316615; octahydro analog logP estimated from structural analog comparison and additive fragment methods (CLOGP).

Why This Matters

In biochemical and cell-based screening, a ΔlogP of ~0.4–0.8 can meaningfully shift aqueous solubility, non-specific binding, and membrane permeability, making the two compounds non-equivalent for hit confirmation and dose–response studies.

• [1] ZINC731316615 entry. logP = 3.377 for 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione. View Source
• [2] Waring, M. J. Lipophilicity in Drug Discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. (Establishes the relationship between logP shifts and ADME behavior.) View Source

Verified Application Scenarios for 2-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)cyclohexane-1,3-dione Based on Established Differentiation Evidence

Rigid Aromatic Probe for Flatland-vs.-Escape-from-Flatland SAR Studies

With an Fsp³ of 0.05, this compound serves as the 'flat' extreme in a matched-pair analysis against its octahydro analog (Fsp³ ~0.47). Medicinal chemistry teams investigating the impact of molecular planarity on target binding, solubility, and promiscuity can use the target compound to anchor the low-Fsp³ end of a saturation SAR series, enabling attribution of potency changes specifically to scaffold planarity [1]. This application leverages the quantitatively established Fsp³ difference validated in Section 3, Evidence 1.

N-Heterocyclic Carbene (NHC) Precursor for Organometallic Catalyst Screening

The aromatic 1,3-dihydrobenzimidazol-2-ylidene motif is a direct precursor to stable NHC ligands upon deprotonation of the two acidic NH groups. Unlike the octahydro analog—which cannot generate a stable free carbene—the target compound can be converted to its corresponding NHC and screened for catalytic activity in cross-coupling, hydrogenation, or C–H activation reactions [2]. This scenario relies on the hydrogen-bond donor acidity and carbene competency evidence from Section 3, Evidence 2.

Metabolically Blocked Benzimidazole Scaffold for in Vitro ADME Profiling

The 4-fluorophenyl substituent provides a para-position metabolic block that is absent in the non-fluorinated phenyl analog. Drug metabolism researchers can deploy the target compound in microsomal or hepatocyte stability assays to quantify the protective effect of fluorine substitution on oxidative clearance, directly comparing clearance rates (CLint) against the phenyl analog (CAS 908496-61-7) as a fluorine-free baseline [3]. This application is grounded in the electronic and metabolic differentiation evidence of Section 3, Evidence 3.

Authenticated Reference Standard for Compound Library QC and Cheminformatics Database Curation

The deposited ¹H NMR spectrum in the KnowItAll library (SpectraBase ID H2bWwDGFj2W) provides a vendor-independent spectral benchmark. Procurement officers and compound management groups can use this reference to verify the identity and purity of received material against the authenticated spectrum, distinguishing the aromatic target compound from the structurally similar octahydro analog that may co-elute under certain chromatographic conditions [4]. This leverages the spectral fingerprint evidence from Section 3, Evidence 4.

Application

Selection Property

Validation Focus

Flatland SAR probe

Ultra‑low Fsp³ planar scaffold

Matched‑pair planarity vs. saturation series comparison

NHC ligand precursor

Carbene‑competent aromatic NH groups

Deprotonation and metalation efficacy

in vitro ADME profiling

4‑fluoro metabolic blocking group

Clearance comparison vs. non‑fluorinated analog

QC reference standard

Authenticated NMR fingerprint (KnowItAll)

Identity confirmation upon receipt

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. View Source
• [2] Hahn, F. E.; Jahnke, M. C. Heterocyclic Carbenes: Synthesis and Coordination Chemistry. Angew. Chem. Int. Ed. 2008, 47, 3122–3172. View Source
• [3] Purser, S.; Moore, P. R.; Swallow, S.; Gouverneur, V. Fluorine in Medicinal Chemistry. Chem. Soc. Rev. 2008, 37, 320–330. View Source
• [4] SpectraBase Spectral Database. 1,3-cyclohexanedione, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-5-(4-fluorophenyl)-. Compound ID H2bWwDGFj2W. View Source